Cas no 4985-58-4 (Propylthio(7CI,8CI,9CI))

• Product Name: Propylthio(7CI,8CI,9CI)
• CAS No: 4985-58-4
• MF: C₃H₇S
• MW: 75.152679681778
• CID: 331494
• PubChem ID: 138398
• Update Time: 2025-04-19

Propylthio(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Propylthio(7CI,8CI,9CI)
• 1-λ¹-sulfanylpropane
• propylthio radical
• DTXSID30198121
• 4985-58-4

• Inchi： 1S/C3H7S/c1-2-3-4/h2-3H2,1H3
• InChI Key： HKPUZZOQHBYMPZ-UHFFFAOYSA-N
• SMILES： [S]CCC |^1:0|

Computed Properties

• Exact Mass: 76.03474
• Monoisotopic Mass: 75.026846
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0